Cas no 1261937-29-4 (4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261937-29-4
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• MDL: MFCD18323130
• CID: 2764665
• PubChem ID: 53228951
• Update Time: 2025-05-20

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Chloro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261937-29-4
• 5-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• MFCD18323130
• 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• DTXSID30692331
• 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323130
• Inchi： 1S/C17H16ClNO4S/c18-13-6-7-15(17(20)21)16(11-13)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： JDRCROZKOZNPHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1=CC=CC(=C1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 365.0488569Da
• Monoisotopic Mass: 365.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-29-4): A Comprehensive Overview

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-29-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a benzoic acid core, a chloro substituent, and a pyrrolidinylsulfonyl group, is widely studied for its potential applications in drug discovery and development.

The 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is particularly notable for its role as an intermediate in the synthesis of biologically active molecules. Researchers are increasingly interested in its structure-activity relationship (SAR), which makes it a valuable scaffold for designing novel therapeutic agents. Its sulfonamide moiety, in particular, is a common feature in many FDA-approved drugs, highlighting its pharmacological relevance.

One of the key areas where 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is being explored is in the development of enzyme inhibitors. The compound's ability to interact with specific protein targets, such as kinases and proteases, has made it a focal point in the search for new treatments for diseases like cancer, inflammation, and metabolic disorders. Recent studies have also investigated its potential as a small-molecule modulator in signal transduction pathways.

From a chemical perspective, 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol facilitates its use in high-throughput screening assays. Additionally, its molecular weight and logP value are within the desirable range for drug-like properties, further enhancing its appeal in pharmaceutical research.

The synthesis of 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid typically involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and carboxylic acid functionalization. These processes are optimized to achieve high yields and purity, which are critical for its application in drug development. Advances in green chemistry have also led to more sustainable methods for producing this compound, aligning with the growing demand for environmentally friendly synthetic approaches.

In the context of current research trends, 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is being explored in conjunction with artificial intelligence (AI) and machine learning tools for drug discovery. Computational models are being used to predict its binding affinities and optimize its molecular structure for enhanced efficacy. This intersection of chemistry and technology is revolutionizing the way researchers approach the design of new therapeutic agents.

Another emerging application of 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is in the field of precision medicine. By tailoring treatments based on individual genetic profiles, this compound could play a pivotal role in developing personalized therapies. Its modular structure allows for easy modification, enabling researchers to fine-tune its properties for specific patient populations.

Market demand for 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid is steadily increasing, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining high-quality standards to meet the needs of academic and industrial researchers. The compound is often listed under various catalog numbers and is available through specialized chemical vendors.

Safety and handling of 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid follow standard laboratory protocols. While it is not classified as a hazardous material, proper precautions, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling. Material Safety Data Sheets (MSDS) provide detailed guidelines for its storage and disposal.

In summary, 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-29-4) is a versatile and promising compound with wide-ranging applications in medicinal chemistry and drug development. Its unique structural features, combined with ongoing advancements in synthetic and computational methodologies, position it as a valuable tool for researchers aiming to address unmet medical needs. As the field continues to evolve, this compound is likely to remain at the forefront of innovative therapeutic strategies.